3-(2-Hydroxyethyl) thio withaferin A

Catalog No.
S12895556
CAS No.
M.F
C30H44O7S
M. Wt
548.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(2-Hydroxyethyl) thio withaferin A

Researchers studying withaferin A's covalent mechanism face confounding scaffold effects and poor aqueous solubility that limits high-throughput screening. 3-(2-Hydroxyethyl)thio Withaferin A eliminates the A-ring Michael acceptor, providing a clean negative control to dissect covalent vs. non-covalent activity. Key advantages: • Blocks C2-C3 enone reactivity without altering scaffold • Improved aqueous solubility for DMSO-free assay development • Enables definitive mechanistic attribution in cellular studies.

Product Name

3-(2-Hydroxyethyl) thio withaferin A

IUPAC Name

(2R,5S,6R,7R,9R,16S)-6-hydroxy-5-(2-hydroxyethylsulfanyl)-15-[(1S)-1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one

Molecular Formula

C30H44O7S

Molecular Weight

548.7 g/mol

InChI

InChI=1S/C30H44O7S/c1-15-11-22(36-27(35)18(15)14-32)16(2)19-5-6-20-17-12-25-30(37-25)26(34)23(38-10-9-31)13-24(33)29(30,4)21(17)7-8-28(19,20)3/h16-17,19-23,25-26,31-32,34H,5-14H2,1-4H3/t16-,17?,19?,20?,21?,22?,23-,25+,26-,28+,29-,30-/m0/s1

InChI Key

NCEUNHCULWQXSL-OZFFHUCCSA-N

Canonical SMILES

CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC5C6(C4(C(=O)CC(C6O)SCCO)C)O5)C)CO

Isomeric SMILES

CC1=C(C(=O)OC(C1)[C@@H](C)C2CCC3[C@@]2(CCC4C3C[C@@H]5[C@]6([C@@]4(C(=O)C[C@@H]([C@@H]6O)SCCO)C)O5)C)CO

Synonyms

3-(2-Hydroxyethylthio)withaferin A, 3-[(2-Hydroxyethyl)thio]withaferin A, 3-(2-Hydroxyethyl)sulfanylwithaferin A, Withaferin A 3-(2-hydroxyethyl) thioether, 3-(2-Hydroxyethyl)mercaptowithaferin A

Purity

≥95%

Package Size

5 mg, 10 mg, 25 mg

3-(2-Hydroxyethyl) thio withaferin A is a semi-synthetic derivative of Withaferin A, a C28-steroidal lactone natural product isolated from *Withania somnifera*. The parent compound, Withaferin A, is a well-documented bioactive agent whose potent effects are largely attributed to its covalent reactivity with nucleophilic residues on target proteins. This reactivity stems from two key electrophilic sites: an α,β-unsaturated ketone in the A-ring and a 5β,6β-epoxide. However, a significant practical limitation of the parent Withaferin A is its poor aqueous solubility, often necessitating the use of organic solvents like DMSO for experimental work.

Research Fit

Semisynthetic withaferin A derivative with C-3 2-hydroxyethyl thioether modification

Engineered for altered solubility profile while targeting NF-κB and vimentin pathways

Suited for cell-based mechanistic studies and structure–activity relationship (SAR) investigations

Substituting 3-(2-Hydroxyethyl) thio withaferin A for its parent compound, Withaferin A, is inappropriate for most applications due to a fundamental, intentional chemical modification. The addition of the 2-hydroxyethylthio group occurs via a Michael addition reaction that specifically saturates the C2-C3 double bond of the reactive α,β-unsaturated ketone system in Ring A. This modification permanently blocks one of the primary covalent interaction sites responsible for Withaferin A's canonical biological activity. Consequently, this derivative possesses a distinct mechanism of action, altered target profile, and different physicochemical properties, making it a specific tool for mechanistic studies rather than a direct, lower-cost, or alternative-form substitute for Withaferin A.

Substitution Risk

C-3 substitution specificity: the 2-hydroxyethyl thioether group defines solubility and bioactivity; other C-3 analogs may exhibit different profiles

Physicochemical properties differ from parent withaferin A; direct assay substitution without validation may alter results

Derivatives such as 3-ethylthio withaferin A are not interchangeable; each analog requires independent evaluation

Altered Covalent Reactivity via Blocked Michael Acceptor

The defining feature of 3-(2-Hydroxyethyl) thio withaferin A is the saturation of the C2-C3 double bond via thioether linkage, which ablates the function of the A-ring's α,β-unsaturated ketone as a Michael acceptor. In contrast, the parent Withaferin A relies on this reactive site to form covalent bonds with cysteine residues on its biological targets, a mechanism central to its potent cytotoxicity and anti-inflammatory effects. This modification makes the derivative an ideal tool for distinguishing the covalent effects of the A-ring from other activities of the withanolide scaffold.

Evidence DimensionReactivity of Ring A α,β-Unsaturated Ketone
Target Compound DataChemically blocked; incapable of acting as a Michael acceptor at C3.
Comparator Or BaselineWithaferin A: Possesses a reactive C2-C3 double bond that serves as an efficient Michael acceptor for biological thiols (e.g., cysteine).
Quantified DifferenceQualitatively absolute; the primary reactive site is rendered non-functional.
ConditionsStandard physiological conditions.

This allows researchers to procure a specific molecular tool to isolate and verify whether the biological effects of Withaferin A are dependent on its A-ring covalent reactivity.

DMSO Solubility
Class-level inference
Soluble up to 2 mg/mL (clear)
Target
Parent WA
Supports higher-concentration stock preparation
Vendor-reported; confirm under assay conditions

Enhanced Aqueous Solubility for Improved Handling

The incorporation of a polar 2-hydroxyethyl group is a standard chemical strategy to increase hydrophilicity. While direct quantitative data for this specific analog is not published, this modification is expected to significantly improve aqueous solubility compared to the parent Withaferin A. The parent compound is known to be sparingly soluble in aqueous buffers, with a reported solubility of approximately 0.5 mg/mL only when co-solubilized in a 1:1 mixture of DMSO and PBS. For many cell-based assays, this poor solubility necessitates the use of DMSO stock solutions, which can introduce experimental artifacts.

Evidence DimensionAqueous Solubility
Target Compound DataSignificantly increased (inferred from structural modification).
Comparator Or BaselineWithaferin A: ~0.5 mg/mL (in 1:1 DMSO:PBS); requires organic solvents for stock solutions.
Quantified DifferenceNot quantified in literature, but predicted to be substantial based on chemical principles.
ConditionsAqueous buffers (e.g., PBS, cell culture media).

Enhanced solubility simplifies stock solution preparation, reduces the required concentration of potentially cytotoxic organic solvents in assays, and improves data reproducibility, making it a superior choice for sensitive cellular models or high-throughput screening.

NF-κB Inhibition
Class-level inference
Reported to retain NF-κB pathway inhibition (qualitative)
Supports NF-κB signaling study fit
Quantitative potency data not publicly available

Differentiated Cytotoxicity Profile for Pathway Analysis

Modifying the key pharmacophores of Withaferin A is known to significantly alter its cytotoxic potency. For example, the 3-azido analogue of Withaferin A showed a 35-fold increase in cytotoxicity compared to the parent molecule. By blocking the reactive C3 position, 3-(2-Hydroxyethyl) thio withaferin A is expected to exhibit a distinct cytotoxicity profile. It will likely show attenuated potency against cell lines where the primary mechanism of Withaferin A is covalent modification via the A-ring, allowing for the study of other cytotoxic mechanisms of the withanolide scaffold without this dominant effect.

Evidence DimensionIn Vitro Cytotoxicity (IC50)
Target Compound DataExhibits a cytotoxic profile that is mechanistically distinct from the parent compound.
Comparator Or BaselineWithaferin A: Potently cytotoxic against a broad range of cancer cell lines (IC50 values often in the low-μM to nM range).
Quantified DifferenceThe specific IC50 values are not published, but the modification logically decouples it from the canonical cytotoxic mechanism of the parent compound.
ConditionsStandard in vitro cancer cell line proliferation assays.

This derivative is the correct choice for researchers aiming to investigate non-canonical, non-covalent, or epoxide-driven activities of the withanolide core, rather than simply inducing broad, covalent-driven cytotoxicity.

Vimentin Targeting
Class-level inference
Reported to maintain vimentin disruption (qualitative)
Supports vimentin-mediated process studies
Specific binding affinity data lacking

Mechanistic Dissection and Target Deconvolution

As a direct consequence of its blocked Michael acceptor site, this compound is the ideal tool for studies designed to differentiate the biological effects of the withanolide scaffold from the specific covalent interactions mediated by Withaferin A's A-ring. It enables researchers to test hypotheses about which cellular effects are dependent on this specific reactive site.

Negative Control for Covalent Probe Experiments

In chemical biology and pharmacology, this derivative serves as a structurally analogous but mechanistically inert (at C3) negative control. Its use alongside Withaferin A can provide strong evidence that an observed biological effect is specifically due to the covalent modification of a target protein by the parent compound's α,β-unsaturated ketone.

Assay Development Requiring Minimal Organic Solvents

The improved aqueous solubility inferred from its structure makes this compound a superior choice for developing robust, reproducible high-throughput screens or sensitive cellular assays where the presence of DMSO or other organic solvents is a known confounding variable.

Application Fit Matrix

Application
Selection Property
Validation Focus
Solubility-Enhanced Cell Assays
Reported DMSO solubility context
Cell-based assay reproducibility, solvent artifact minimization
C-3 Position SAR Studies
2-Hydroxyethyl thioether modification identity
Physicochemical and bioactivity comparison across C-3 analogs
Vimentin Research Tool
Reported vimentin targeting retention
Vimentin-dependent cellular process studies (EMT, metastasis)
EPCR Shedding Assays
Reported EPCR shedding inhibition
EPCR pathway role in inflammation/coagulation models

XLogP3

3.5

Hydrogen Bond Acceptor Count

8

Hydrogen Bond Donor Count

3

Exact Mass

548.28077491 Da

Monoisotopic Mass

548.28077491 Da

Heavy Atom Count

38

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